Cas no 3536-96-7 (chlorovinylmagnesium)

• Product Name: chlorovinylmagnesium
• CAS No: 3536-96-7
• MF: C₂H₃ClMg
• MW: 86.8032200336456
• MDL: MFCD00013594
• CID: 44250
• PubChem ID: 24871270
• Update Time: 2025-08-05

chlorovinylmagnesium Chemical and Physical Properties

Names and Identifiers

• chlorovinylmagnesium
• Vinylmagnesium chloride solution
• magnesium,ethene,chloride
• Vinylmagnesium chloride
• Vinylmagnesium chloride, 1.0 M solution in THF, in resealable bottle
• Vinylmagnesium chloride, 1.0 M solution in THF, SpcSeal
• 1.6 M in THF
• EINECS 222-575-9
• magnesium vinyl chloride
• Magnesium,chlorovinyl- (7CI,8CI)
• Vinylmagnesium chloride (6CI)
• Chloroethenylmagnesium
• Ethenylmagnesium chloride
• Vinylmagnesium chloride, 1.7M in THF
• AMY19835
• vinyl magnesium-chloride
• Vinyl magnesium chloride
• chloro(ethenyl)magnesium
• NAFZXKWEUWVSAW-UHFFFAOYSA-M
• ethenyl magnesium chloride
• EC 222-575-9
• vinyl-magnesium chloride
• magnesium;ethene;chloride
• DTXSID80883919
• EN300-156146
• Magnesium, chloroethenyl-
• MFCD00013594
• 3536-96-7
• NS00083431
• Vinylmagnesium chloride,2.0M in THF
• Vinylmagnesium chloride, 15 wt% solution in tetrahydrofuran
• 222-575-9
• DTXCID601023401

• MDL： MFCD00013594
• Inchi： 1S/C2H3.ClH.Mg/c1-2;;/h1H,2H2;1H;/q-1;;+2/p-1
• InChI Key： IJMWREDHKRHWQI-UHFFFAOYSA-M
• SMILES： [Cl-].[Mg+2].[CH-]=C

Computed Properties

• Exact Mass: 85.97740
• Monoisotopic Mass: 85.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Dark brown liquid
• Density: 0.978 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 66 ºC
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Water Partition Coefficient: Violent reaction
• PSA: 0.00000
• LogP: 1.36870
• Solubility: Not determined
• Color/Form: 1.6 M in THF
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: No data available

chlorovinylmagnesium Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H261,H314,H335
• Warning Statement： P210,P231+P232,P261,P280,P305+P351+P338,P422
• Hazardous Material transportation number：UN 3399 4.3/PG 1
• WGK Germany：1
• Hazard Category Code： 11-14/15-19-34-37-40
• Safety Instruction： S16-S26-S36/37/39-S43-S45-S7/8-S43B-S30
• FLUKA BRAND F CODES：1-3-10
• Hazardous Material Identification：
• Safety Term：S16;S30;S43B;S7/8
• Risk Phrases：R11; R14/15; R34
• Storage Condition：0-6°C

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on chlorovinylmagnesium

Chlorovinylmagnesium: A Versatile Reagent in Modern Organic Synthesis

Chlorovinylmagnesium, often referred to by its CAS number 3536-96-7, is a significant organomagnesium compound that has garnered considerable attention in the field of organic synthesis. This compound, characterized by its highly reactive nature, plays a pivotal role in various synthetic transformations, particularly in the formation of carbon-carbon bonds. The unique reactivity of chlorovinylmagnesium stems from its ability to participate in Grignard reactions, which are fundamental to constructing complex molecular architectures.

The use of chlorovinylmagnesium in synthetic chemistry has been extensively explored, especially in the development of novel pharmaceuticals and agrochemicals. Its versatility as a building block allows chemists to access a wide range of functionalized alkenes, which are crucial intermediates in many synthetic pathways. Recent advancements in the use of this compound have highlighted its importance in cross-coupling reactions, where it serves as an effective reagent for the formation of carbon-carbon bonds under mild conditions.

In recent years, researchers have been particularly interested in the applications of chlorovinylmagnesium in the synthesis of biologically active molecules. For instance, studies have demonstrated its utility in the preparation of complex heterocyclic compounds, which are prevalent in many drugs and natural products. The ability to introduce vinyl groups selectively and efficiently has opened new avenues for drug discovery and development. Moreover, the compound's compatibility with various ligands and catalysts has enabled its use in a broad spectrum of reaction conditions, further enhancing its synthetic utility.

The reactivity of chlorovinylmagnesium is also leveraged in polymer chemistry, where it serves as a monomer or intermediate for the synthesis of novel polymers with tailored properties. These polymers find applications in various industries, including electronics and materials science. The ability to precisely control the molecular structure and properties of these polymers through organometallic chemistry has been a driving force behind recent innovations.

In addition to its role as a synthetic intermediate, chlorovinylmagnesium has been investigated for its potential applications in catalysis. Researchers have explored its use as a precursor for homogeneous catalysts that facilitate various organic transformations. The high reactivity of this compound allows for the development of catalysts that operate under mild conditions, thereby reducing energy consumption and improving sustainability in chemical synthesis.

The industrial production and handling of chlorovinylmagnesium require careful consideration due to its sensitivity to moisture and air. Typically, it is generated in situ or stored under an inert atmosphere to prevent decomposition. Despite these challenges, the demand for this compound continues to grow as more synthetic applications are discovered and optimized.

The future prospects for chlorovinylmagnesium are promising, with ongoing research focusing on expanding its utility in green chemistry and sustainable manufacturing processes. Innovations such as solvent-free reactions and the use of recyclable catalysts are being explored to minimize waste and environmental impact. As our understanding of organometallic chemistry evolves, so too will the applications and significance of compounds like chlorovinylmagnesium.

In conclusion, chlorovinylmagnesium (CAS no 3536-96-7) is a cornerstone reagent in modern organic synthesis, with far-reaching implications across pharmaceuticals, materials science, and catalysis. Its unique reactivity and versatility make it an indispensable tool for chemists seeking to construct complex molecules with precision and efficiency. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.